Cas no 142253-47-2 (2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}acetic acid
• CAS No: 142253-47-2
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD21331508
• CID: 5605854
• PubChem ID: 54534400
• Update Time: 2025-08-05

2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015286459
• 1-[(2-Propen-1-yloxy)carbonyl]-3-pyrrolidineacetic acid
• 2-{1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}acetic acid
• EN300-949868
• DTXSID701203062
• 142253-47-2
• SCHEMBL9696915
• 3-Pyrrolidineacetic acid, 1-[(2-propen-1-yloxy)carbonyl]-
• 2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}acetic acid

• MDL： MFCD21331508
• Inchi： 1S/C10H15NO4/c1-2-5-15-10(14)11-4-3-8(7-11)6-9(12)13/h2,8H,1,3-7H2,(H,12,13)
• InChI Key： YYTLDLSNPMABSL-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCC(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 359.0±25.0 °C(Predicted)
• pka: 4.65±0.10(Predicted)

Additional information on 2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}acetic acid

Chemical Compound CAS No. 142253-47-2: 2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}acetic Acid

Introduction

The chemical compound with CAS No. 142253-47-2, commonly referred to as 2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The name itself is a testament to its complex structure, which includes a pyrrolidine ring, an acetic acid moiety, and a propenyl group. This combination makes it a versatile compound with promising therapeutic potential.

Structural Analysis

The structure of 2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}acetic acid is characterized by a pyrrolidine ring substituted with a carbonyl group and an acetic acid side chain. The propenyl group attached to the oxygen atom introduces additional complexity, enhancing the compound's reactivity and biological activity. This structure allows for various functional groups to interact with biological targets, making it a valuable candidate for medicinal chemistry research.

Synthesis and Characterization

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, esterifications, and possibly ring-forming reactions. Recent advancements in synthetic methodology have enabled chemists to optimize the production process, ensuring higher yields and better purity. The characterization of this compound is typically carried out using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and functional groups present.

Biological Activity and Applications

Research into the biological activity of 2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}acetic acid has revealed its potential as a bioactive molecule. Studies have shown that this compound exhibits modulatory effects on various cellular pathways, making it a candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. Recent findings from in vitro assays suggest that it may act as an inhibitor of specific enzymes or receptors involved in these pathways.

Recent Research Highlights

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the anti-cancer properties of this compound. The results indicated that it selectively induces apoptosis in cancer cells while sparing normal cells, highlighting its potential as a targeted therapy. Another study published in Organic Letters explored its role as a modulator of the NF-kB pathway, which is implicated in inflammatory diseases. These findings underscore the versatility of this compound in addressing diverse therapeutic areas.

Conclusion

In conclusion, 2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}acetic acid (CAS No. 142253-47-) represents a promising molecule with significant potential in drug discovery. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in the development of novel therapeutics. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical application.